Cas no 161024-76-6 (Butanoic acid, (1S)-1-phenylethyl ester)

• Product Name: Butanoic acid, (1S)-1-phenylethyl ester
• CAS No: 161024-76-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1340817
• PubChem ID: 9794138
• Update Time: 2025-04-20

Butanoic acid, (1S)-1-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, (1S)-1-phenylethyl ester
• [(1S)-1-phenylethyl] butanoate
• (s)-phenylethyl butanoate
• SCHEMBL6242067
• 161024-76-6
• DTXSID40430766

• Inchi： 1S/C12H16O2/c1-3-7-12(13)14-10(2)11-8-5-4-6-9-11/h4-6,8-10H,3,7H2,1-2H3/t10-/m0/s1
• InChI Key： GGKADXREVJTZMF-JTQLQIEISA-N
• SMILES： O(C(CCC)=O)[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3